Cas no 105191-12-6 (6-Bromo-1H-indole-2-carbaldehyde)
6-Bromo-1H-indole-2-carbaldehyde is a brominated indole derivative featuring a reactive aldehyde group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling further structural diversification. The aldehyde group offers a reactive handle for condensation or nucleophilic addition reactions, facilitating the construction of complex heterocyclic frameworks. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its sensitivity.
105191-12-6 structure
Product Name:6-Bromo-1H-indole-2-carbaldehyde
CAS No:105191-12-6
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD06738308
CID:126621
PubChem ID:13567958
Update Time:2025-10-20
6-Bromo-1H-indole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-1H-indole-2-carbaldehyde
- 6-BroMo-1H-indol-2-carbaldehyde
- 1H-Indole-2-carboxaldehyde,6-bromo-
- 6-bromo-1H-Indole-2-carboxaldehyde
- EN300-28288
- 105191-12-6
- 6-Bromo-1H-indole-2-carbaldehyde, AldrichCPR
- W-204548
- MFCD06738308
- CS-0050314
- NCGC00338898-01
- SY066232
- A801159
- Z228589116
- FT-0680978
- AB01148719-03
- 1H-Indole-2-carboxaldehyde, 6-bromo-
- AB26861
- IGZHNWFLHSANSN-UHFFFAOYSA-N
- DTXSID90544009
- ED-0747
- AKOS005072387
- SCHEMBL2550820
- 6-bromoindole carboxaldehyde
- P10395
- DB-028094
- DB-059308
-
- MDL: MFCD06738308
- Inchi: 1S/C9H6BrNO/c10-7-2-1-6-3-8(5-12)11-9(6)4-7/h1-5,11H
- InChI Key: IGZHNWFLHSANSN-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=C(C=O)NC=2C=1
Computed Properties
- Exact Mass: 222.96300
- Monoisotopic Mass: 222.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 2.5
- Topological Polar Surface Area: 32.9A^2
Experimental Properties
- Density: 1.727
- Melting Point: 181-183°
- Boiling Point: 395.55°C at 760 mmHg
- Flash Point: 193.022°C
- Refractive Index: 1.752
- PSA: 32.86000
- LogP: 2.74290
6-Bromo-1H-indole-2-carbaldehyde Security Information
- Hazard Category Code: 36-36/37/38
- Safety Instruction: 26-36/37
-
Hazardous Material Identification:
- HazardClass:IRRITANT
6-Bromo-1H-indole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0157-1g |
6-Bromo-1H-indole-2-carbaldehyde |
105191-12-6 | 96% | 1g |
1068.53CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0157-5g |
6-Bromo-1H-indole-2-carbaldehyde |
105191-12-6 | 96% | 5g |
3205.6CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0157-25g |
6-Bromo-1H-indole-2-carbaldehyde |
105191-12-6 | 96% | 25g |
12822.4CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0157-500mg |
6-Bromo-1H-indole-2-carbaldehyde |
105191-12-6 | 96% | 500mg |
831.08CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0157-250mg |
6-Bromo-1H-indole-2-carbaldehyde |
105191-12-6 | 96% | 250mg |
746.28CNY | 2021-05-07 | |
| Fluorochem | 046539-250mg |
6-Bromo-1H-indole-2-carbaldehyde |
105191-12-6 | 95% | 250mg |
£56.00 | 2022-03-01 | |
| Fluorochem | 046539-1g |
6-Bromo-1H-indole-2-carbaldehyde |
105191-12-6 | 95% | 1g |
£140.00 | 2022-03-01 | |
| Fluorochem | 046539-5g |
6-Bromo-1H-indole-2-carbaldehyde |
105191-12-6 | 95% | 5g |
£405.00 | 2022-03-01 | |
| Apollo Scientific | OR16855-500mg |
6-Bromo-1H-indole-2-carboxaldehyde |
105191-12-6 | 500mg |
£235.00 | 2025-02-19 | ||
| Apollo Scientific | OR16855-1g |
6-Bromo-1H-indole-2-carboxaldehyde |
105191-12-6 | 1g |
£310.00 | 2023-09-01 |
6-Bromo-1H-indole-2-carbaldehyde Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
105191-12-6 (6-Bromo-1H-indole-2-carbaldehyde) Related Products
- 19005-93-7(Indole-2-carbaldehyde)
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- 53590-66-2(7-Bromo-1H-indole-2-carbaldehyde)
- 6127-19-1(6-Bromo-2-methyl-1h-indole)
- 53590-50-4(5-Bromo-1H-indole-2-carbaldehyde)
- 28615-70-5(2-Quinolinecarboxaldehyde,4-bromo-)
- 457899-32-0(Methanol, 2H-indol-2-ylidene-, (1Z)- (9CI))
- 904886-25-5(8-bromoquinoline-2-carbaldehyde)
- 98948-91-5(6-Bromoquinoline-2-carbaldehyde)
- 6127-18-0(4-Bromo-2-methyl-1H-indole)
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